Cas no 1805076-70-3 (3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile
• CAS No: 1805076-70-3
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4854391
• Update Time: 2025-10-25

3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile

• Inchi： 1S/C8H6F2IN3/c9-8(10)7-6(13)5(11)3-4(14-7)1-2-12/h3,8H,1,13H2
• InChI Key： WJTGRVLWCLLISW-UHFFFAOYSA-N
• SMILES： IC1C=C(CC#N)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile

Introduction to 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile (CAS No. 1805076-70-3) and Its Emerging Applications in Chemical Biology

3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile (CAS No. 1805076-70-3) is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. Its unique structural features, comprising an amino group, a difluoromethyl substituent, an iodine atom, and an acetonitrile moiety, make it a valuable intermediate for synthesizing a wide range of bioactive molecules. The compound’s ability to serve as a building block in medicinal chemistry has led to its incorporation in numerous research efforts aimed at developing novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the context of optimizing pharmacokinetic profiles, a critical factor in the development of small-molecule drugs. Recent advancements in computational chemistry have further highlighted the role of difluoromethyl groups in improving the solubility and bioavailability of candidate compounds, making 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile an attractive scaffold for medicinal chemists.

Moreover, the presence of an iodopyridine core provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores. The iodine atom serves as an excellent leaving group, facilitating the introduction of diverse substituents at strategic positions within the molecule. This flexibility has been leveraged in several studies aimed at developing kinase inhibitors, which are among the most extensively researched targets in oncology and inflammatory diseases.

The acetonitrile moiety at the 6-position contributes to the compound’s overall polarity and reactivity, making it amenable to further derivatization. This functional group has been exploited in various synthetic pathways, including nucleophilic substitution reactions and metal-catalyzed transformations. The combination of these features has positioned 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile as a cornerstone in the synthesis of biologically relevant molecules.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, making them attractive therapeutic targets. However, their transient nature and lack of well-defined binding pockets pose significant challenges for drug design. The structural motif present in 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile has been incorporated into several lead compounds designed to disrupt PPIs by mimicking key interaction surfaces. Preliminary studies have demonstrated promising results in terms of binding affinity and selectivity, underscoring the compound’s potential as a scaffold for PPI modulators.

Another emerging area where 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile has found utility is in the development of antiviral agents. The rapid evolution of viruses necessitates the discovery of novel inhibitors with broad-spectrum activity. The compound’s ability to undergo facile modifications allows for the generation of derivatives with enhanced antiviral properties. For instance, recent research has explored its derivatives as inhibitors of viral proteases and polymerases, highlighting its versatility in addressing diverse viral targets.

The incorporation of fluorine atoms into drug candidates is well-documented for its impact on pharmacological properties such as lipophilicity and metabolic stability. In 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile, the difluoromethyl group not only enhances these properties but also influences electronic distributions within the molecule, affecting its interactions with biological targets. This has been exploited in designing molecules with improved binding kinetics and reduced off-target effects.

The iodine atom at the 4-position serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions. These reactions are widely employed in medicinal chemistry for constructing complex heterocyclic frameworks. For example, palladium-catalyzed Suzuki-Miyaura couplings have been used to introduce aryl or heteroaryl groups at this position, generating derivatives with enhanced biological activity. Such modifications have led to the discovery of novel scaffolds with potential applications in neurodegenerative disorders and cancer therapy.

The amino group at the 3-position provides another opportunity for derivatization, allowing for the introduction of various pharmacophoric elements through amide or urea linkages. These modifications have been explored in several studies aimed at developing small-molecule modulators of transcription factors and signaling pathways. The resulting derivatives have shown promise in preclinical models, demonstrating efficacy comparable to or superior to existing therapeutic agents.

Recent advances in flow chemistry have also facilitated the use of 3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile as a starting material for scalable synthesis routes. Flow chemistry enables high-throughput screening and parallel synthesis of derivatives, accelerating the discovery process. This approach has been particularly useful in identifying lead compounds with optimized pharmacokinetic profiles through rapid iterative optimization.

In conclusion,3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile (CAS No. 1805076-70-3) represents a multifaceted tool for medicinal chemists due to its unique structural features and reactivity profile. Its incorporation into various synthetic pathways has yielded promising candidates for treating diverse diseases, including cancer, inflammation, and viral infections. As research continues to uncover new applications for this compound,3-Amino-2-(difluoromethyl)-4-iodopyridine-6-acetonitrile is poised to remain a key intermediate in the development of next-generation therapeutics.